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Compound of Interest

Compound Name: 3-Nitropentane

Cat. No.: B1214299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Nitropentane (C₅H₁₁NO₂) is a nitroalkane that, while structurally similar to other members of

its class, possesses distinct physical and chemical properties. Due to the strong electron-

withdrawing nature of the nitro group, nitroalkanes exhibit high polarity, making them potentially

useful as solvents in organic synthesis. This document provides an overview of the known

properties of 3-nitropentane and explores its theoretical potential as a solvent, drawing

comparisons with other nitroalkanes. It is important to note that while the general class of

nitroalkanes has found application as solvents, specific examples and detailed protocols for the

use of 3-nitropentane in this capacity are not extensively documented in readily available

scientific literature.

Properties of 3-Nitropentane
A thorough understanding of the physicochemical properties of a solvent is crucial for its

application in organic reactions. The following table summarizes the key properties of 3-
nitropentane.
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Property Value Reference

Molecular Formula C₅H₁₁NO₂ [1]

Molecular Weight 117.15 g/mol [1]

CAS Number 551-88-2 [1]

Appearance Colorless liquid

Boiling Point 153-155 °C

Density 0.963 g/mL at 25 °C

Flash Point 49 °C (120 °F)

Solubility

Limited solubility in water.

Soluble in many organic

solvents.

Potential Applications as a Solvent
Based on the general behavior of nitroalkanes as solvents, 3-nitropentane could theoretically

be employed in several types of organic reactions. The high polarity of the nitro group can aid

in the dissolution of polar reactants and intermediates.

Friedel-Crafts and Related Reactions
Nitroalkanes are known to be suitable solvents for Friedel-Crafts reactions. Their inertness

under the acidic conditions of these reactions and their ability to dissolve the Lewis acid

catalysts and aromatic substrates make them advantageous. Although specific data for 3-
nitropentane is unavailable, its properties suggest it could serve as a medium for such

electrophilic aromatic substitutions.

Reactions Involving Polar Intermediates
Reactions that proceed through charged or highly polar transition states may benefit from a

polar solvent like 3-nitropentane. The solvent can stabilize these intermediates, potentially

influencing the reaction rate and selectivity.
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Crystallization and Purification
The moderate polarity and boiling point of 3-nitropentane could make it a candidate for the

recrystallization of certain organic compounds. A good crystallization solvent should dissolve

the compound well at high temperatures and poorly at low temperatures, allowing for the

formation of pure crystals upon cooling.

Comparative Analysis with Other Nitropentane
Isomers
A comparative analysis of nitropentane isomers in the context of the Henry reaction, where

they act as reactants, provides insight into their relative reactivity. This data can be

extrapolated to infer their stability and suitability as solvents.

Nitropentane
Isomer

Structure Type
Expected
Reactivity as a
Reactant

Key
Consideration
s as a Solvent

1-Nitropentane
CH₃(CH₂)₃CH₂N

O₂
Primary High

Potentially

reactive under

basic conditions.

2-Nitropentane
CH₃(CH₂)₂CH(N

O₂)CH₃
Secondary Moderate

Less reactive

than 1-

nitropentane.

3-Nitropentane
CH₃CH₂CH(NO₂)

CH₂CH₃
Secondary Low

Increased steric

hindrance

suggests lower

reactivity, making

it a more stable

and potentially

better solvent

choice.[2]

The low reactivity of 3-nitropentane, attributed to steric hindrance around the α-carbon, is a

desirable characteristic for a solvent, as it is less likely to participate in side reactions.[2]
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Experimental Protocols: A General Framework
In the absence of specific literature protocols for reactions using 3-nitropentane as a solvent, a

general workflow for evaluating its suitability can be proposed. This framework is based on

standard practices in organic synthesis for solvent screening.

Logical Workflow for Solvent Evaluation
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Workflow for Evaluating 3-Nitropentane as a Solvent

Preliminary Assessment

Reaction Optimization

Scale-Up and Analysis

Solubility Test of Reactants

Reactant Stability in 3-Nitropentane

Small-Scale Test Reaction

Monitor Progress by TLC/LC-MS

Develop Workup Procedure

Scale-Up Reaction

Product Isolation and Purification

Characterization (NMR, MS, etc.)

Calculate Yield and Purity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Nitropentane | C5H11NO2 | CID 12333 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Application Notes and Protocols: 3-Nitropentane as a
Solvent for Organic Reactions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214299#3-nitropentane-as-a-solvent-for-organic-
reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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